Cas no 1421459-31-5 (1-(3-methoxyphenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(3-methoxyphenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide
• CAS No: 1421459-31-5
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 6337709
• PubChem ID: 71789722
• Update Time: 2025-07-09

1-(3-methoxyphenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide
• VU0537382-1
• AKOS024539536
• 1-(3-METHOXYPHENYL)-N-[2-(3-METHYL-1,2-OXAZOL-5-YL)ETHYL]-5-OXOPYRROLIDINE-3-CARBOXAMIDE
• F6215-0201
• 1-(3-methoxyphenyl)-N-(2-(3-methylisoxazol-5-yl)ethyl)-5-oxopyrrolidine-3-carboxamide
• 1421459-31-5

• Inchi： 1S/C18H21N3O4/c1-12-8-16(25-20-12)6-7-19-18(23)13-9-17(22)21(11-13)14-4-3-5-15(10-14)24-2/h3-5,8,10,13H,6-7,9,11H2,1-2H3,(H,19,23)
• InChI Key： YMYGRHCFMHKERC-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NCCC2=CC(C)=NO2)=O)CN1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(3-methoxyphenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide

1-(3-Methoxyphenyl)-N-2-(3-Methyl-1,2-Oxazol-5-Yl)Ethyl-5-Oxopyrrolidine-3-Carboxamide: A Comprehensive Overview

1-(3-Methoxyphenyl)-N-2-(3-Methyl-1,2-Oxazol-5-Yl)Ethyl-5-Oxopyrrolidine-3-Carboxamide, also known by its CAS number 1421459-31-5, is a complex organic compound with significant potential in the fields of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and inflammation.

The molecular structure of this compound is characterized by a pyrrolidine ring system, which is a five-membered cyclic secondary amine. The pyrrolidine ring is further substituted with a 5-keto group, making it an oxopyrrolidine derivative. The carboxamide group attached to the pyrrolidine ring introduces additional functional complexity, enhancing the compound's ability to interact with biological targets. The presence of a methoxyphenyl group and a methyl-substituted oxazole ring further diversifies its chemical properties, contributing to its unique pharmacological profile.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemistry and stability under various conditions. Studies have demonstrated that the compound exhibits remarkable stability under physiological conditions, making it a viable candidate for drug delivery systems. Moreover, its solubility properties have been optimized through modifications to the substituent groups, enhancing its bioavailability.

The biological activity of 1-(3-Methoxyphenyl)-N-2-(3-Methyl-1,2-Oxazol-5-Yl)Ethyl-5-Oxopyrrolidine-3-Carboxamide has been extensively investigated in vitro and in vivo models. Preclinical studies have shown that it possesses potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammatory responses. Additionally, the compound has demonstrated selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent.

In terms of pharmacokinetics, recent studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits favorable oral bioavailability and rapid systemic distribution, which are critical factors for its therapeutic efficacy. Furthermore, its metabolism appears to be mediated through cytochrome P450 enzymes, with minimal risk of drug-drug interactions as indicated by in vitro assays.

The development of this compound has also been supported by advanced computational chemistry techniques. Molecular docking studies have revealed that it binds effectively to several therapeutic targets, including kinases and transcription factors involved in cancer progression and inflammation. These findings have been corroborated by experimental data from cellular assays, reinforcing the compound's potential as a multitarget drug.

In conclusion, 1-(3-Methoxyphenyl)-N-2-(3-Methyl-1,2-Oxazol-5-Yl)Ethyl-5-Oxopyrrolidine-3-Carboxamide represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, coupled with favorable pharmacological properties, make it a strong candidate for further preclinical and clinical development. As research continues to unravel its full potential, this compound holds great promise for advancing innovative therapeutic strategies in oncology and inflammatory diseases.